D-Digitoxose Tribenzoate
D-Digitoxose Tribenzoate
Brand Name:
Vulcanchem
CAS No.:
104652-04-2
VCID:
VC0114451
InChI:
InChI=1S/C27H24O7/c1-19(32-25(29)20-11-5-2-6-12-20)24(34-27(31)22-15-9-4-10-16-22)23(17-18-28)33-26(30)21-13-7-3-8-14-21/h2-16,18-19,23-24H,17H2,1H3/t19-,23+,24-/m1/s1
SMILES:
CC(C(C(CC=O)OC(=O)C1=CC=CC=C1)OC(=O)C2=CC=CC=C2)OC(=O)C3=CC=CC=C3
Molecular Formula:
C27H24O7
Molecular Weight:
460.482
D-Digitoxose Tribenzoate
CAS No.: 104652-04-2
Reference Standards
VCID: VC0114451
Molecular Formula: C27H24O7
Molecular Weight: 460.482
CAS No. | 104652-04-2 |
---|---|
Product Name | D-Digitoxose Tribenzoate |
Molecular Formula | C27H24O7 |
Molecular Weight | 460.482 |
IUPAC Name | [(2R,3R,4S)-3,4-dibenzoyloxy-6-oxohexan-2-yl] benzoate |
Standard InChI | InChI=1S/C27H24O7/c1-19(32-25(29)20-11-5-2-6-12-20)24(34-27(31)22-15-9-4-10-16-22)23(17-18-28)33-26(30)21-13-7-3-8-14-21/h2-16,18-19,23-24H,17H2,1H3/t19-,23+,24-/m1/s1 |
Standard InChIKey | HNKXXOKDADJQAI-VEXUSMLFSA-N |
SMILES | CC(C(C(CC=O)OC(=O)C1=CC=CC=C1)OC(=O)C2=CC=CC=C2)OC(=O)C3=CC=CC=C3 |
Synonyms | 2,6-Dideoxy-β-D-ribo-hexopyranose Tribenzoate |
Last Modified | Aug 20 2021 |
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